Orthosilicate

• CAS RN: 17181-37-2
• Molecular Formula: SiO4(4−); O4Si-4
• Molecular Weight: 92.08 g/mol
• IUPAC Name: silicate
• InChI: InChI=1S/O4Si/c1-5(2,3)4/q-4
• InChI Key: BPQQTUXANYXVAA-UHFFFAOYSA-N
• SMILES: [O-][Si]([O-])([O-])[O-]

Description

Orthosilicate, also known as orthosilicic acid, is a chemical compound with the formula SiO4. It is a tetrahedral anion consisting of a central silicon atom surrounded by four oxygen atoms. Orthosilicate is an essential nutrient that is required for the proper functioning of the human body. It is found in a variety of natural sources such as water, plants, and animals.

Scientific Research Applications

1. Nanotechnology and Material Science

• Silica Nanoparticles : Orthosilicates, specifically tetraethyl orthosilicate (TEOS), are vital in producing silica nanoparticles. These nanoparticles are significant in solar cell coatings and other technological applications. The size and quality of silica nanoparticles are crucial, and they can be synthesized in various sizes for different applications (Norazmi et al., 2018).

2. Biomedical Applications

• Cell Renewal : Sodium orthosilicate combined with concentrated growth factors (CGF) positively affects cell renewal in various human cell lines, indicating potential applications in tissue regeneration (Bonazza et al., 2018).

3. Energy and Fusion Research

• Hydrogen-3 Production : Lithium orthosilicate is used in fission research reactors to produce tritium, demonstrating its utility in fusion research facilities (Hadad et al., 2016).
• Lithium-Ion Batteries : Li2MSiO4 orthosilicates are competitive cathode materials for high-capacity lithium-ion batteries. They are environmentally friendly and have excellent cycling performance (Girish & Shao, 2015).

4. Nuclear Fusion and Materials

• Fusion Reactors : Lithium orthosilicate pebbles are used in ITER, a large-scale scientific experiment for fusion energy, indicating their importance in future energy technologies (Knitter et al., 2013).

5. Geochemistry and Material Science

• Structural Studies : Orthosilicates like stetindite and coffinite, with their zircon structure types, are significant in geochemistry, mineralogy, and material science. Understanding their hydration and hydroxylation effects is crucial (Strzelecki et al., 2021).